molecular formula C9H8ClIN2 B8566997 6-chloro-1-ethyl-3-iodo-1H-indazole CAS No. 1426422-09-4

6-chloro-1-ethyl-3-iodo-1H-indazole

Cat. No.: B8566997
CAS No.: 1426422-09-4
M. Wt: 306.53 g/mol
InChI Key: JOOAEKPHOANUMB-UHFFFAOYSA-N
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Description

6-chloro-1-ethyl-3-iodo-1H-indazole is a useful research compound. Its molecular formula is C9H8ClIN2 and its molecular weight is 306.53 g/mol. The purity is usually 95%.
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Properties

CAS No.

1426422-09-4

Molecular Formula

C9H8ClIN2

Molecular Weight

306.53 g/mol

IUPAC Name

6-chloro-1-ethyl-3-iodoindazole

InChI

InChI=1S/C9H8ClIN2/c1-2-13-8-5-6(10)3-4-7(8)9(11)12-13/h3-5H,2H2,1H3

InChI Key

JOOAEKPHOANUMB-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=C(C=CC(=C2)Cl)C(=N1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3-iodo-1H-indazole (913 mg, 3.28 mmol) in THF (12 ml) at 0° C. was added KOt-Bu (429 mg, 3.82 mmol). The reaction mixture was stirred at 0° C. for 30 min then added iodoethane (0.37 ml, 4.6 mmol). Stirred at 0° C. for 30 min then warmed to room temperature and stirred for 48 h. The reaction was quenched with water and extracted with EtOAc (2×). The combined organics were washed with brine then dried over MgSO4 and concentrated. The crude residue was purified by silica gel chromatography with 10% to 50% EtOAc/heptane to afford 622 mg (62%) of 6-chloro-1-ethyl-3-iodo-1H-indazole as a white powder. 1H NMR (CDCl3, 300 MHz): δ (ppm) 7.37-7.43 (m, 2H), 7.17 (dd, J=8.7, 1.1 Hz, 1H), 4.41 (q, J=7.2 Hz, 2H), 1.51 (t, J=7.2 Hz, 3H). Also isolated 174 mg (17%) of 6-chloro-2-ethyl-3-iodo-2H-indazole as a more polar, minor regioisomer. 1H NMR (CDCl3, 300 MHz): δ (ppm) 7.66-7.70 (m, 1H), 7.35 (d, J=9.1 Hz, 1H), 7.04-7.12 (m, 1H), 4.56 (q, J=7.2 Hz, 2H), 1.58 (t, J=7.2 Hz, 3H).
Quantity
913 mg
Type
reactant
Reaction Step One
Quantity
429 mg
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0.37 mL
Type
reactant
Reaction Step Two

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